molecular formula C12H18O3S B8369988 5-Phenyl-2-pentanol mesylate

5-Phenyl-2-pentanol mesylate

Cat. No. B8369988
M. Wt: 242.34 g/mol
InChI Key: XWGCUHKGFJCGQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Phenyl-2-pentanol mesylate is a useful research compound. Its molecular formula is C12H18O3S and its molecular weight is 242.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Phenyl-2-pentanol mesylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Phenyl-2-pentanol mesylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Phenyl-2-pentanol mesylate

Molecular Formula

C12H18O3S

Molecular Weight

242.34 g/mol

IUPAC Name

5-phenylpentan-2-yl methanesulfonate

InChI

InChI=1S/C12H18O3S/c1-11(15-16(2,13)14)7-6-10-12-8-4-3-5-9-12/h3-5,8-9,11H,6-7,10H2,1-2H3

InChI Key

XWGCUHKGFJCGQA-UHFFFAOYSA-N

Canonical SMILES

CC(CCCC1=CC=CC=C1)OS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 5-phenyl-2-pentanol (482 g.; 2.94 moles) in tetrahydrofuran (2250 ml.) at 0° C. was added methanesulfonyl chloride (300 ml.) at such a rate that the internal temperature does not rise above 10° C. (total addition time 4.5 hours). After addition is complete, the reaction mixture was allowed to warm to room temperature and stirring was continued for an additional hour. The reaction mixture was filtered and the supernate concentrated to a light yellow oil (2800 g.) which was dissolved in chloroform (2 liters) and washed with water (4×1 liter), brine (1×1 liter), charcoal treated (50 g.), dried (MgSO4), filtered through diatomaceous earth and concentrated to a light orange oil (687 g., 95% yield). This material was suitable for use without further purification.
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482 g
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300 mL
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2250 mL
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solvent
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Synthesis routes and methods II

Procedure details

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